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Compound of Interest

Compound Name: CAY10731

Cat. No.: B3026160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate detection of hydrogen sulfide (H₂S), a critical gaseous signaling molecule, is

paramount in advancing our understanding of its roles in various physiological and pathological

processes. This guide provides an objective comparison of the fluorescent probe CAY10731
with other commercially available alternatives, supported by experimental data.

Performance Comparison of H₂S Fluorescent
Probes
The selection of an appropriate fluorescent probe for H₂S detection is contingent on several

key performance indicators. These include the probe's spectral properties, sensitivity, dynamic

range, and quantum efficiency. The following table summarizes these critical parameters for

CAY10731 and a selection of other widely used H₂S fluorescent probes.
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Probe
Excitation
(Ex) (nm)

Emission
(Em) (nm)

Linear
Range (µM)

Limit of
Detection
(LOD)

Quantum
Yield (Φ) -
After H₂S
Reaction

CAY10731 485 535 100 - 5000 Not Reported Not Reported

WSP-1 465 515 0 - 60 1.94 µM 0.003[1]

WSP-5 502 525 0 - 100 47 nM[1] 0.020[1]

P3 375 505 0 - 50 50 nM[2] Not Reported

SF7-AM 498 526 Not Reported 500 nM 0.17

Reaction Mechanisms and Signaling Pathways
The detection of H₂S by these fluorescent probes is predicated on specific chemical reactions

that result in a "turn-on" fluorescent signal. Understanding these mechanisms is essential for

accurate data interpretation and for recognizing potential interferences.

CAY10731: Nucleophilic Attack and Ring Opening
CAY10731 operates through a nucleophilic substitution reaction. Upon interaction with H₂S, a

ring-opening of a fluorescein derivative occurs, leading to the release of a highly fluorescent

molecule. This mechanism provides good selectivity for H₂S.
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CAY10731 H2S Detection Mechanism

CAY10731 (Non-fluorescent)

Thiolated Intermediate

Nucleophilic Attack

H₂S

Fluorescein (Fluorescent)Intramolecular Cyclization & Ring Opening

WSP Probes H2S Detection Mechanism

WSP Probe (Non-fluorescent)

Thiol Intermediate

Disulfide Cleavage

H₂S

Released Fluorophore (Fluorescent)Intramolecular Cyclization
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Experimental Workflow for Intracellular H2S Detection
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Analysis

Prepare Probe Stock Solution

Load Cells with Probe

Culture Cells

Wash Cells

Induce H₂S Production

Fluorescence Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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